Cas no 412960-16-8 (3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one)

• Product Name: 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• CAS No: 412960-16-8
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD00443473
• CID: 1513057
• PubChem ID: 2829367
• Update Time: 2025-08-05

3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• CBDivE_009292
• (2E)-3-(3-FLUOROPHENYL)-1-(5-METHYL-2-FURYL)PROP-2-EN-1-ONE
• CTK4I4653
• AG-F-47045
• AC1MD1E9
• MCULE-6425137977
• CBDivE_009292; (2E)-3-(3-FLUOROPHENYL)-1-(5-METHYL-2-FURYL)PROP-2-EN-1-ONE; CTK4I4653; AG-F-47045; AC1MD1E9; MCULE-6425137977;
• AKOS001355430
• Cambridge id 5136251
• SR-01000196596-1
• CHEMBRDG-BB 5136251
• Probes2_000115
• (2E)-3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• (E)-3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one
• CHEMBL2420784
• (2E)-3-(3-Fluorophenyl)-1-(5-methyl-2-furyl)-2-propen-1-one; 95%
• (2E)-3-(3-Fluorophenyl)-1-(5-methyl-2-furyl)-2-propen-1-one
• Probes1_000114
• 412960-16-8
• (E)-3-(3-fluorophenyl)-1-(5-methyl-2-furyl)prop-2-en-1-one
• AB00074285-01
• Z119967514
• BDBM50493019
• SR-01000196596
• MFCD00443473

• MDL： MFCD00443473
• Inchi： 1S/C14H11FO2/c1-10-5-8-14(17-10)13(16)7-6-11-3-2-4-12(15)9-11/h2-9H,1H3/b7-6+
• InChI Key： XFTFESMGIFGXLA-VOTSOKGWSA-N
• SMILES： FC1=CC=CC(=C1)/C=C/C(C1=CC=C(C)O1)=O

Computed Properties

• Exact Mass: 230.07400
• Monoisotopic Mass: 230.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 30.2Ų

Experimental Properties

• PSA: 30.21000
• LogP: 3.62320

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives

Additional information on 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one

3-(3-Fluorophenyl)-1-(5-Methylfuran-2-yl)prop-2-en-1-one (CAS No. 412960-16-8): An Overview

3-(3-Fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one, also known by its CAS number 412960-16-8, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a fluorinated phenyl group and a methylated furan ring, linked by an α,β-unsaturated ketone moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The chemical structure of 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one can be represented as C₁₄H₁₁FO₂. The presence of the fluorine atom in the phenyl ring enhances the compound's lipophilicity and metabolic stability, while the furan ring contributes to its aromaticity and reactivity. These features collectively influence the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive target for drug discovery and development.

Recent studies have explored the potential therapeutic applications of 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one. One notable area of research is its anti-inflammatory properties. In vitro experiments have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases. Additionally, preliminary studies have indicated that it may have antioxidant properties, further supporting its role in mitigating oxidative stress-related conditions.

In the context of cancer research, 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are often dysregulated in cancer cells. These findings highlight the compound's potential as a lead molecule for developing novel anticancer therapies.

Beyond its therapeutic applications, 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one has also been investigated for its use in chemical synthesis and material science. Its unique structural features make it a versatile building block for constructing more complex molecules with tailored properties. For example, it can be used as an intermediate in the synthesis of advanced polymers and functional materials with enhanced mechanical and thermal stability.

The synthesis of 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the condensation of 3-fluorobenzaldehyde with 5-methylfurfural followed by aldol condensation or Knoevenagel condensation. Advances in green chemistry have also led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

In terms of safety and regulatory considerations, 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one is generally considered safe for laboratory use when proper handling protocols are followed. However, like many organic compounds, it should be handled with care to avoid skin contact or inhalation. Safety data sheets (SDS) should be consulted for detailed information on handling, storage, and disposal procedures.

The future prospects for 3-(3-fluorophenyl)-1-(5-methylfuran-2-yl)prop-2-en-1-one are promising. Ongoing research aims to further elucidate its biological activities and optimize its properties for specific applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this field, leading to the development of new drugs and materials that can address unmet medical needs and technological challenges.

In conclusion, 3-(3-fluorophenyl)-1-(5-methylfuran-2-y l)prop - 2 - en - 1 - one (CAS No . 4 1 2 9 6 0 - 1 6 - 8) represents a fascinating compound with a wide range of potential applications in medicine , chemical synthesis , and material science . Its unique chemical structure , coupled with its promising biological activities , positions it as a valuable target for further research and development . As our understanding of this compound continues to evolve , it is likely to play an increasingly important role in advancing scientific knowledge and improving human health .